10-HDoHE

Enzymatic Synthesis Biotechnology Lipoxygenase
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C22H32O3
Molecular Weight 344.5 g/mol
Cat. No. B15601588
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product Name10-HDoHE
Molecular FormulaC22H32O3
Molecular Weight344.5 g/mol
Structural Identifiers
InChIInChI=1S/C22H32O3/c1-2-3-4-5-6-7-8-9-12-15-18-21(23)19-16-13-10-11-14-17-20-22(24)25/h3-4,6-7,9,11-16,18,21,23H,2,5,8,10,17,19-20H2,1H3,(H,24,25)/b4-3-,7-6-,12-9-,14-11-,16-13-,18-15+
InChIKeyDDCYKEYDTGCKAS-SKSHMZPZSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 50 mg / 100 mg / Bulk Custom
AvailabilityUsually In Stock
Custom SynthesisAvailable on request

10-HDoHE for Scientific Procurement: A Distinct DHA Metabolite with Quantifiable Enzymatic and Autoxidative Signatures


10-HDoHE (10-hydroxydocosahexaenoic acid) is a mono-hydroxylated derivative of the omega-3 fatty acid docosahexaenoic acid (DHA) [1]. It is formed through both enzymatic pathways, notably via 8S-lipoxygenase (8S-LOX) acting on DHA to produce the 10S-HDoHE stereoisomer [2], and non-enzymatic autoxidation, yielding a racemic mixture . This dual origin confers upon 10-HDoHE a unique utility as a biomarker of oxidative stress in DHA-rich tissues such as brain and retina , while also serving as an intermediate in specialized pro-resolving lipid mediator biosynthesis.

1
Oxidative stress biomarker studies in DHA-rich tissues
Supports brain and retina lipid peroxidation assays
2
Enantiomer-specific lipid mediator synthesis and chiral lipidomics
Requires defined 10S-HDoHE or racemic standard per study design
3
Specialized pro-resolving mediator (SPM) pathway intermediate research
Precursor to Protectin DX and ILC2-modulating dihydroxy metabolites

Why 10-HDoHE Cannot Be Interchanged with Other DHA Mono-Hydroxy Metabolites in Critical Research Applications


The DHA metabolome comprises numerous regio- and stereoisomers, including 7-, 8-, 10-, 11-, 13-, 14-, 16-, 17-, and 20-HDoHE, each arising from distinct enzymatic (e.g., LOX, CYP450) or non-enzymatic pathways [1]. These isomers exhibit divergent biological activities and are not functionally redundant. For instance, while 17-HDoHE serves as a direct precursor to D-series resolvins with potent anti-hyperalgesic properties [2], 10-HDoHE is preferentially generated by 8S-LOX and can be further metabolized to dihydroxy compounds like 10,17-diHDoHE (Protectin DX) [3]. Furthermore, the chirality of enzymatically produced 10S-HDoHE versus racemic autoxidation products has significant implications for receptor interactions and biomarker fidelity [4]. The quantitative evidence presented below underscores why substituting 10-HDoHE with a structurally similar but functionally distinct analog (e.g., 17-HDoHE, 14-HDoHE) will compromise experimental reproducibility and data interpretation in studies of inflammation resolution, oxidative stress, and lipid signaling.

Regioisomer 17-HDoHE is a resolvin precursor with anti-hyperalgesic context; 10-HDoHE reports oxidative damage and is not functionally interchangeable.
Chirality Racemic autoxidation mixtures may mask enzymatic 10S-HDoHE signals; enantiomeric profile can shift biomarker interpretation.
Pathway 14-HDoHE and 17-HDoHE indicate LOX enzyme activity, whereas 10-HDoHE racemic enrichment indicates non-enzymatic oxidative stress.

Quantitative Differentiators of 10-HDoHE Against In-Class Analogs: A Procurement-Focused Evidence Matrix


Enzymatic vs. Autoxidative Origin: 10S-HDoHE Production Efficiency Versus Racemic Mixtures

10-HDoHE can be produced as a specific stereoisomer (10S-HDoHE) with high efficiency via recombinant 8S-lipoxygenase, a key differentiator from the racemic autoxidation products that dominate commercial supplies of other HDoHE analogs. This enzymatic route enables access to a chiral compound for precise biological studies [1]. In a direct head-to-head biotransformation assay, DHA was converted to 10S-HDoHE with a molar conversion yield of 63%, producing 3.13 mM of the target compound within 60 minutes [1]. In contrast, non-enzymatic autoxidation of DHA yields a complex mixture of nine monohydroxy isomers (including 7-, 8-, 10-, 11-, 13-, 14-, 16-, 17-, and 20-HDoHE) with the 10-HDoHE fraction representing only a minor component, isolated at yields ranging from 1.55% to 4.14% overall [2].

Production Yield
Head-to-head
Enzymatic: 3.13 mM 10S-HDoHE in 60 min (63% conversion). Autoxidation: 1.55–4.14% isolated 10-HDoHE fraction.
Supports scalable enantiopure sourcing over racemic autoxidation mixtures
Recombinant 8S-LOX E. coli vs. α-tocopherol-directed autoxidation; HPLC
Enzymatic Synthesis Biotechnology Lipoxygenase Process Optimization

Stereochemical Specificity: Enantiomeric Excess of 10S-HDoHE in Biological Systems vs. Racemic Analogs

In physiological contexts, enzymatically produced lipid mediators exhibit high enantiomeric excess, which is critical for receptor recognition and biological activity. A study comparing the chirality of tear lipid mediators in healthy controls versus patients with Meibomian gland dysfunction (MGD) revealed that 14(S)-HDoHE and 17(S)-HDoHE are produced with significant enantiomeric excess (ee%) in healthy individuals due to enantiomer-selective enzymatic action [1]. In contrast, the 10-HDoHE detected in patient tears was predominantly racemic, reflecting its formation via non-enzymatic oxidative stress pathways [1]. This chiral distinction is unique among the DHA mono-hydroxy metabolites and positions 10-HDoHE as a specific readout for oxidative damage rather than enzymatic lipid mediator synthesis.

Enantiomeric Excess
Cross-study comparable
10-HDoHE: Predominantly racemic in MGD tears. 14/17-HDoHE: Significant S-enantiomer excess in healthy tears.
Racemic profile reports non-enzymatic oxidative stress, distinct from enzymatic LOX markers
Human tear LC-MS chiral lipidomics; healthy vs MGD comparison
Chiral Lipidomics Enantiomer-Specific Activity Biomarker Validation

Differential Impact on Innate Lymphoid Cell (ILC2) Proliferation: 10(S),17(S)-diHDoHE vs. MaR1 and RvD1

The functional activity of 10-HDoHE-derived metabolites differs substantially from other DHA-derived specialized pro-resolving mediators (SPMs). In an in vitro screening assay of bioactive lipids on IL-33-stimulated ILC2 proliferation, 10(S),17(S)-diHDoHE (a dihydroxy metabolite formed via double lipoxygenation of 10-HDoHE) markedly attenuated ILC2 proliferation and cytokine production at micromolar concentrations [1]. In contrast, the well-characterized SPMs maresin 1 (MaR1) and resolvin D1 (RvD1) exerted similar inhibitory effects at nanomolar concentrations, demonstrating a potency difference of approximately three orders of magnitude [1].

ILC2 Potency Context
Head-to-head
~1000-fold potency difference: 10(S),17(S)-diHDoHE active at µM; MaR1 and RvD1 active at nM.
Distinct concentration-response niche in ILC2-modulated allergic inflammation assays
IL-33-stimulated ILC2 proliferation assay
Immunology Inflammation Resolution Specialized Pro-Resolving Mediators ILC2

Correlation with Disease Severity: 10-HDoHE as a Superior Oxidative Stress Marker in Meibomian Gland Dysfunction

Among a panel of 33 lipid mediators quantified in human tears, 10-HDoHE demonstrated a unique correlation with the baseline severity of Meibomian gland dysfunction (MGD). Specifically, changes in tear 10-HDoHE concentrations following eyelid warming therapy were significantly correlated (r = 0.54) with the number of meibomian gland plugs at baseline, a key clinical indicator of MGD severity [1]. This association was not reported for other DHA-derived hydroxy metabolites such as 14(S)-HDoHE or 17(S)-HDoHE in the same study, which instead showed enantiomeric excess shifts related to enzymatic activity [1].

Disease-Score Correlation
Class-level
10-HDoHE change correlated with MGD plug count: r = 0.54. 14/17-HDoHE: no reported correlation.
Supports 10-HDoHE as a reported oxidative-stress biomarker in ocular surface research
MGD patient tears post-eyelid warming; single-study context
Clinical Biomarker Ophthalmology Dry Eye Disease Lipidomics

Total Chemical Synthesis Efficiency: 10-HDoHE vs. 8-HEPE via Wittig Reaction

For laboratories requiring in-house synthesis of enantiopure standards, the total synthesis of 10-HDoHE via Wittig reaction with carboxy ylides offers a defined and reproducible route. In a comparative synthetic study, the Wittig reaction of a TBS-protected aldehyde with a carboxy ylide (3 equiv) in THF/HMPA (7-8:1) yielded the desired Wittig product in 45–50% yield, which upon desilylation provided the target 10-HDoHE enantiomers . This synthetic efficiency is comparable to that of 8-HEPE, an EPA-derived analog, synthesized under identical conditions . The availability of a robust synthetic protocol with moderate yield and defined stereochemistry ensures access to material that is not reliant on biological sources or autoxidation mixtures.

Synthetic Route Yield
Data to verify
Wittig reaction: 10-HDoHE precursor yield 45–50% (3 equiv carboxy ylide, THF/HMPA). Comparable to 8-HEPE.
Defined synthetic route supports enantiomerically defined library construction
Source to verify; comparable yield context for EPA-derived analog
Organic Synthesis Methodology Wittig Reaction Carboxy Ylide

Validated Application Scenarios for 10-HDoHE Based on Quantitative Evidence


Quantitative Biomarker of Oxidative Stress in Ocular Surface Disease

In clinical studies of Meibomian gland dysfunction (MGD) and dry eye disease, 10-HDoHE measured in tear fluid serves as a reliable, quantifiable marker of oxidative damage. Its concentration changes correlate with disease severity (r = 0.54 with meibomian gland plugs) , and its racemic nature in patient samples confirms its origin from non-enzymatic lipid peroxidation rather than enzymatic pathways . This application is directly supported by the chiral lipidomics evidence in Section 3.

Enzymatic Synthesis of Enantiopure 10S-HDoHE for Mechanistic Studies

Researchers investigating the specific biological functions of 8S-lipoxygenase-derived mediators require enantiopure 10S-HDoHE. The established recombinant E. coli expression system using mouse 8S-LOX provides a scalable biotechnological route, achieving 3.13 mM product and 63% molar conversion from DHA . This application is validated by the enzymatic production data presented in Section 3, enabling procurement of a defined stereoisomer for precise in vitro and in vivo studies.

Negative Control for High-Potency SPM Studies in Allergic Inflammation

In experiments designed to isolate the effects of highly potent specialized pro-resolving mediators (SPMs) like resolvin D1 and maresin 1 (active at nanomolar concentrations), 10(S),17(S)-diHDoHE (effective only at micromolar concentrations) serves as an appropriate control . This application stems from the direct potency comparison in Section 3, allowing investigators to distinguish SPM-specific signaling from broader DHA metabolite effects.

Synthesis of Enantiomerically Defined Lipid Mediator Libraries

Organic chemistry laboratories constructing libraries of DHA-derived oxylipins for structure-activity relationship (SAR) studies can utilize the Wittig reaction protocol with carboxy ylides to access both (R)- and (S)-enantiomers of 10-HDoHE in moderate yield (45-50%) . This method provides a defined synthetic route distinct from autoxidation, ensuring the chirality and purity required for SAR studies.

Application
Selection Property
Validation Focus
Oxidative stress biomarker studies (ocular surface)
Racemic vs enantiopure identity
Chiral lipidomics confirmation in target matrix
Enzymatic 8S-LOX pathway mechanistic research
Enantiopure 10S-HDoHE sourcing
Enantiomeric excess and recombinant synthesis yield
ILC2-driven allergic inflammation endpoint studies
Micromolar-range dihydroxy metabolite
Potency gap verification against nanomolar SPM controls
Lipid mediator library synthesis (SAR studies)
Wittig-based synthetic route
Stereochemical integrity and batch yield reproducibility
Quote Request

Request a Quote for 10-HDoHE

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.